N-cis-octadec-9Z-enoyl-L-Homoserine lactone
N-cis-octadec-9Z-enoyl-L-Homoserine lactone
Quorum sensing is a regulatory process used by bacteria for controlling gene expression in response to increasing cell density. This regulatory process manifests itself with a variety of phenotypes including biofilm formation and virulence factor production. Coordinated gene expression is achieved by the production, release, and detection of small diffusible signal molecules called autoinducers. The N-acylated homoserine lactones (AHLs) comprise one such class of autoinducers, each of which generally consists of a fatty acid coupled with homoserine lactone (HSL). AHLs vary in acyl group length (C4-C18), in the substitution of C3 (hydrogen, hydroxyl, or oxo group) and in the presence or absence of one or more carbon-carbon double bonds in the fatty acid chain. These differences confer signal specificity through the affinity of transcriptional regulators of the LuxR family. C18:1-Δ and thus, might be used to inhibit pathogenesis by regulating bacerial quorum sensing signaling.
Brand Name:
Vulcanchem
CAS No.:
1400974-23-3
VCID:
VC0120701
InChI:
InChI=1S/C22H39NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21(24)23-20-18-19-26-22(20)25/h9-10,20H,2-8,11-19H2,1H3,(H,23,24)/b10-9-/t20-/m0/s1
SMILES:
CCCCCCCCC=CCCCCCCCC(=O)NC1CCOC1=O
Molecular Formula:
C22H39NO3
Molecular Weight:
365.6
N-cis-octadec-9Z-enoyl-L-Homoserine lactone
CAS No.: 1400974-23-3
Reference Standards
VCID: VC0120701
Molecular Formula: C22H39NO3
Molecular Weight: 365.6
| CAS No. | 1400974-23-3 |
|---|---|
| Product Name | N-cis-octadec-9Z-enoyl-L-Homoserine lactone |
| Molecular Formula | C22H39NO3 |
| Molecular Weight | 365.6 |
| IUPAC Name | (Z)-N-[(3S)-2-oxooxolan-3-yl]octadec-9-enamide |
| Standard InChI | InChI=1S/C22H39NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21(24)23-20-18-19-26-22(20)25/h9-10,20H,2-8,11-19H2,1H3,(H,23,24)/b10-9-/t20-/m0/s1 |
| Standard InChIKey | PYEKBLYUYSJMKS-QJRAZLAKSA-N |
| SMILES | CCCCCCCCC=CCCCCCCCC(=O)NC1CCOC1=O |
| Description | Quorum sensing is a regulatory process used by bacteria for controlling gene expression in response to increasing cell density. This regulatory process manifests itself with a variety of phenotypes including biofilm formation and virulence factor production. Coordinated gene expression is achieved by the production, release, and detection of small diffusible signal molecules called autoinducers. The N-acylated homoserine lactones (AHLs) comprise one such class of autoinducers, each of which generally consists of a fatty acid coupled with homoserine lactone (HSL). AHLs vary in acyl group length (C4-C18), in the substitution of C3 (hydrogen, hydroxyl, or oxo group) and in the presence or absence of one or more carbon-carbon double bonds in the fatty acid chain. These differences confer signal specificity through the affinity of transcriptional regulators of the LuxR family. C18:1-Δ and thus, might be used to inhibit pathogenesis by regulating bacerial quorum sensing signaling. |
| Synonyms | C18:1-Δ9 cis-(L)-HSL;N-(2-oxotetrahydrofuran-3S-yl) Oleyl Amide |
| Reference | 1.González, J.E., and Keshavan, N.D. Messing with bacterial quorum sensing. Microbiology and Molecular Biology Reviews 70(4), 859-875 (2006). |
| PubChem Compound | 71684636 |
| Last Modified | Nov 11 2021 |
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